Cas no 1219960-95-8 (N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride)

• Product Name: N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride
• CAS No: 1219960-95-8
• MF: C₁₄H₃₀Cl₂N₂
• MW: 297.307402133942
• CID: 4687242
• Update Time: 2025-06-14

N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-[2-(3-PIPERIDINYL)ETHYL]-CYCLOHEXANAMINE DIHYDROCHLORIDE
• N-methyl-N-[2-(piperidin-3-yl)ethyl]cyclohexanamine dihydrochloride
• N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride

• Inchi： 1S/C14H28N2.2ClH/c1-16(14-7-3-2-4-8-14)11-9-13-6-5-10-15-12-13;;/h13-15H,2-12H2,1H3;2*1H
• InChI Key： ZKYQTFDOOFBZEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CCC1CNCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 296.179
• Monoisotopic Mass: 296.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride

Recent Advances in the Study of N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine Dihydrochloride (CAS: 1219960-95-8)

The compound N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride (CAS: 1219960-95-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the realm of neurological disorders and receptor modulation. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and emerging applications.

Recent studies have focused on the synthesis and optimization of N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride, with particular emphasis on improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity. Furthermore, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm the molecular structure and verify the presence of the dihydrochloride salt form.

Pharmacological investigations have revealed that this compound exhibits notable affinity for specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. In vitro assays have demonstrated its potential as a ligand for these receptors, suggesting possible applications in the treatment of mood disorders, such as depression and anxiety. Additionally, preliminary in vivo studies have shown promising results in animal models, with the compound displaying favorable pharmacokinetic properties, including good bioavailability and a relatively long half-life.

One of the most intriguing aspects of N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride is its potential role in neuroprotection. Recent research has indicated that the compound may possess antioxidant properties, which could mitigate oxidative stress in neuronal cells. This finding opens up new avenues for its use in neurodegenerative diseases, such as Alzheimer's and Parkinson's. However, further studies are required to fully elucidate the mechanisms underlying these effects and to assess the compound's safety profile in humans.

In conclusion, N-Methyl-N-2-(3-piperidinyl)ethyl-cyclohexanamine dihydrochloride (CAS: 1219960-95-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique pharmacological properties and potential therapeutic applications make it a subject of ongoing research. Future studies should focus on optimizing its synthesis, expanding its pharmacological characterization, and conducting clinical trials to evaluate its efficacy and safety in human subjects. The continued exploration of this compound may lead to significant advancements in the treatment of neurological and psychiatric disorders.